Cas no 71510-96-8 (Propanoicacid, 3-oxo-3-(propylamino)-, ethyl ester)

• Product Name: Propanoicacid, 3-oxo-3-(propylamino)-, ethyl ester
• CAS No: 71510-96-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 562158
• PubChem ID: 11159597
• Update Time: 2025-04-19

Propanoicacid, 3-oxo-3-(propylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 3-oxo-3-(propylamino)-, ethyl ester
• EthylN-propylmalonamate
• 3-oxo-3-(propylamino)Propanoic acid ethyl ester
• ethyl 3-oxo-3-(propylamino)propanoate
• FT-0708102
• 71510-96-8
• AG-G-80307
• DTXSID70457188

• Inchi： 1S/C8H15NO3/c1-3-5-9-7(10)6-8(11)12-4-2/h3-6H2,1-2H3,(H,9,10)
• InChI Key： BYHKMIIHUXAUBA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(NCCC)=O)=O

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4